1-Ethylpiperidine-2,4-dione
Cat. No. B1340413
Key on ui cas rn:
99539-36-3
M. Wt: 141.17 g/mol
InChI Key: YSBKSRFISPYBQD-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Quantity
Extracted from reaction SMILES
Type
reactant
Reaction Step One
Name
Identifiers
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REACTION_SMILES
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[C:1]([O:2][CH2:3][CH3:4])(=[O:5])[CH:6]1[C:7](=[O:15])[N:8]([CH2:13][CH3:14])[CH2:9][CH2:10][C:11]1=[O:12].[ClH:16]>>[CH2:6]1[C:7](=[O:15])[N:8]([CH2:13][CH3:14])[CH2:9][CH2:10][C:11]1=[O:12]
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Inputs
Step One
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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CCOC(=O)C1C(=O)CCN(CC)C1=O
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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Cl
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Outcomes
Product
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Name
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Type
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product
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Smiles
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CCN1CCC(=O)CC1=O
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
